[1,1'-Biphenyl]-2-carboxylic acid, 3,4,5,6-tetrafluoro-4'-methoxy-

• CAS No.: 64462-33-5
• Molecular Formula: C14H8F4O3
• Molecular Weight: 300.20 g/mol
• IUPAC Name: 2,3,4,5-tetrafluoro-6-(4-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H8F4O3/c1-21-7-4-2-6(3-5-7)8-9(14(19)20)11(16)13(18)12(17)10(8)15/h2-5H,1H3,(H,19,20)
• InChI Key: AJTNKDCWPSUTDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C(=C(C(=C2F)F)F)F)C(=O)O

Description

[1,1’-Biphenyl]-2-carboxylic acid, 3,4,5,6-tetrafluoro-4’-methoxy- is a complex organic compound characterized by the presence of a biphenyl core with various substituents. This compound is notable for its unique structural features, which include tetrafluorination and a methoxy group, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1,1’-Biphenyl]-2-carboxylic acid, 3,4,5,6-tetrafluoro-4’-methoxy- typically involves multi-step organic reactionsThe reaction conditions often require the use of strong fluorinating agents and specific catalysts to achieve the desired substitution pattern .

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques. The process generally includes the use of automated reactors and precise control of reaction parameters to ensure high yield and purity. The scalability of the synthesis is crucial for its application in various industries .

Chemical Reactions Analysis

Types of Reactions

[1,1’-Biphenyl]-2-carboxylic acid, 3,4,5,6-tetrafluoro-4’-methoxy- undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can lead to the removal of specific functional groups.

Substitution: The fluorine atoms and methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include strong oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions often involve specific solvents and temperature control to optimize the reaction outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can produce a wide range of biphenyl derivatives .

Scientific Research Applications

Chemistry

In chemistry, [1,1’-Biphenyl]-2-carboxylic acid, 3,4,5,6-tetrafluoro-4’-methoxy- is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel compounds .

Biology

Its structural features make it a useful probe for investigating biological pathways .

Medicine

In medicine, derivatives of this compound are being explored for their potential therapeutic properties. The presence of fluorine atoms can enhance the bioavailability and metabolic stability of drug candidates .

Industry

Industrially, the compound is used in the production of advanced materials, including polymers and coatings. Its unique properties contribute to the development of materials with enhanced performance characteristics .

Mechanism of Action

The mechanism of action of [1,1’-Biphenyl]-2-carboxylic acid, 3,4,5,6-tetrafluoro-4’-methoxy- involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and influencing various biochemical pathways. The presence of fluorine atoms and a methoxy group can enhance its binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

Tetrafluoroterephthalic acid: Similar in having multiple fluorine atoms but differs in the core structure.

3,3’,5,5’-Tetrafluoro-[1,1’-biphenyl]-4,4’-dicarboxylic acid: Shares the biphenyl core and fluorination but lacks the methoxy group.

2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol: Contains fluorine atoms and a different functional group, highlighting the diversity of fluorinated compounds.

Uniqueness

The uniqueness of [1,1’-Biphenyl]-2-carboxylic acid, 3,4,5,6-tetrafluoro-4’-methoxy- lies in its specific substitution pattern, which imparts distinct chemical and physical properties. This makes it a valuable compound for various scientific and industrial applications .